Cas no 2168236-93-7 ((1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide)

• Product Name: (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide
• CAS No: 2168236-93-7
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 5753130
• PubChem ID: 165856978
• Update Time: 2025-06-08

(1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2168236-93-7
• EN300-1461400
• (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide

• Inchi： 1S/C10H17N3O2S/c1-8-9(7-16(11,14)15)6-13(12-8)10-4-2-3-5-10/h6,10H,2-5,7H2,1H3,(H2,11,14,15)
• InChI Key： HKSBITPFILKTGC-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=NN(C=1)C1CCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.4Ų

Additional information on (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide

Introduction to (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide, with the CAS number 2168236-93-7, has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, recent research findings, and its potential applications in medicinal chemistry.

The molecular structure of (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide is characterized by a pyrazole core substituted with a cyclopentyl and a methyl group at the 1 and 3 positions, respectively. The presence of a methanesulfonamide group at the 4-position adds to its complexity and suggests potential interactions with biological targets. This structural motif is not only intriguing from a chemical perspective but also offers a promising scaffold for drug discovery.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse biological activities. Pyrazoles are heterocyclic compounds that exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of substituents such as cyclopentyl and methyl groups can modulate these activities, making pyrazole derivatives valuable candidates for further investigation.

One of the most compelling aspects of (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide is its potential as a lead compound in the development of new drugs. The methanesulfonamide moiety is known to enhance binding affinity to biological targets, which is crucial for the development of effective therapeutic agents. Recent studies have demonstrated that methanesulfonamides can act as potent inhibitors of various enzymes and receptors involved in disease pathways.

Current research in this area is focused on understanding the mechanism of action of (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide and its analogs. Preliminary studies suggest that this compound may interact with specific proteins involved in signal transduction pathways, potentially leading to therapeutic benefits in conditions such as cancer and inflammation. These findings are particularly exciting as they open up new avenues for drug development.

The synthesis of (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic methods and green chemistry approaches, have been employed to improve the efficiency of the synthesis process. These efforts are crucial for producing sufficient quantities of the compound for further biological testing.

In addition to its potential therapeutic applications, (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide also serves as a valuable tool for chemical biology research. Its unique structure allows researchers to probe the function of various biological targets and understand the underlying mechanisms of disease. This information can be used to design more effective drugs targeting specific disease pathways.

The future prospects for (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide are promising. Ongoing research aims to explore its pharmacological properties further and identify new applications in medicine. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methanesulfonamide is a compound with significant potential in the field of chemical biology and drug discovery. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an important role in the development of novel therapeutic agents.